Cas no 1617-62-5 (Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone)
1617-62-5 structure
Product Name:Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone
CAS No:1617-62-5
MF:C13H19N3O3
MW:265.308263063431
CID:210537
PubChem ID:135418585
Update Time:2025-04-19
Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone
- (6E)-6-[(2-methyl-2-pentylhydrazinyl)methylidene]-4-nitrocyclohexa-2,4-dien-1-one
- Salicylaldehyde, 5-nitro-, methyl-pentylhydrazone
- Salicylaldehyde, 5-nitro-, methyl-pentyl hydrazone
- 1617-62-5
- Hydrazine, 1-methyl-1-pentyl, NHB
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- Inchi: 1S/C13H19N3O3/c1-3-4-5-8-15(2)14-10-11-9-12(16(18)19)6-7-13(11)17/h6-7,9-10,17H,3-5,8H2,1-2H3/b14-10+
- InChI Key: WHXVJBCULWTNON-GXDHUFHOSA-N
- SMILES: OC1=CC=C(C=C1/C=N/N(C)CCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 265.14277
- Monoisotopic Mass: 265.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- PSA: 75.48
Benzaldehyde,2-hydroxy-5-nitro-, 2-methyl-2-pentylhydrazone Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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